Cas no 2680858-19-7 (1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid)

• Product Name: 1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid
• CAS No: 2680858-19-7
• MF: C₉H₁₃F₂NO₃
• MW: 221.201229810715
• CID: 5650438
• PubChem ID: 165911186
• Update Time: 2025-10-29

1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680858-19-7
• 1-acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid
• EN300-28273975
• 1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid

• Inchi： 1S/C9H13F2NO3/c1-6(13)12-4-2-9(3-5-12,7(10)11)8(14)15/h7H,2-5H2,1H3,(H,14,15)
• InChI Key： ZEFVBTSRGCATRB-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CCN(C(C)=O)CC1)F

Computed Properties

• Exact Mass: 221.08634960g/mol
• Monoisotopic Mass: 221.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid

Introduction to 1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid (CAS No: 2680858-19-7)

1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2680858-19-7, belongs to the piperidine class of heterocyclic compounds, which are widely recognized for their structural versatility and biological activity. The presence of both an acetyl group and a difluoromethyl substituent in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The molecular structure of 1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid consists of a six-membered piperidine ring, which is a common motif in many bioactive natural and synthetic products. The acetyl group at the 1-position and the difluoromethyl group at the 4-position contribute to its reactivity and potential biological interactions. This arrangement not only enhances its utility as a building block in drug discovery but also opens up possibilities for further functionalization, allowing chemists to explore new chemical space for therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms, particularly difluoromethyl groups, due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The difluoromethyl moiety, in particular, has been extensively studied for its role in enhancing the bioavailability and resistance to enzymatic degradation of drug candidates. The incorporation of this group into 1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid makes it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid is its potential as a precursor in the synthesis of biologically active molecules. Piperidine derivatives are known to exhibit a wide range of pharmacological activities, including antiviral, antibacterial, antifungal, and anticancer properties. The acetyl group can serve as a handle for further derivatization, allowing chemists to introduce additional functional groups or linkages that may enhance specific biological targets. This flexibility makes 1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid a versatile tool in the arsenal of drug discovery researchers.

Recent studies have highlighted the importance of fluorinated piperidine derivatives in the development of next-generation therapeutics. For instance, compounds containing analogous structures have shown promise in preclinical trials for treating various diseases, including neurological disorders and cancer. The unique electronic properties conferred by the difluoromethyl group can influence both the physical chemistry and biological behavior of molecules, making it an attractive feature for medicinal chemists seeking to optimize drug-like properties. As such, 1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid represents an exciting opportunity for further research and development.

The synthesis of 1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the introduction of the acetyl group followed by the installation of the difluoromethyl substituent. Advanced synthetic methodologies, such as transition metal-catalyzed reactions or organometallic chemistry techniques, may be employed to achieve these transformations efficiently. The availability of high-quality starting materials and well-defined synthetic routes are crucial for producing this compound in sufficient quantities for research purposes.

In addition to its synthetic utility, 1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid has potential applications beyond pharmaceuticals. Its structural features make it suitable for use as a ligand or intermediate in material science research, particularly where fluorinated compounds are required to impart specific electronic or steric properties. The growing demand for specialized chemicals with tailored functionalities ensures that compounds like 1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid will remain relevant across multiple scientific disciplines.

The future prospects for 1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid are bright, with ongoing research aimed at expanding its applications and understanding its full potential. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into tangible therapeutic benefits. As our understanding of structure-function relationships continues to evolve, compounds like 1-Acetyl-4-(difluoromethyl)piperidine-4-carboxylic acid will undoubtedly play a crucial role in shaping the future of drug discovery and development.